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Compound of Interest

Methyl 5-bromo-1H-pyrrole-2-
Compound Name:
carboxylate

cat. No.: B1365157

CAS Number: 934-07-6

This technical guide provides a comprehensive overview of Methyl 5-bromo-1H-pyrrole-2-
carboxylate, a halogenated pyrrole derivative. The document is intended for researchers,
scientists, and professionals in the fields of medicinal chemistry, organic synthesis, and drug
development. It details the physicochemical properties, synthesis protocols, and safety
information for this compound. While this molecule is a valuable synthetic intermediate, its
specific biological activities and mechanisms of action are not extensively documented in
publicly available literature. Therefore, this guide also provides a general context for the
biological significance of the broader class of pyrrole-containing molecules.

Chemical and Physical Properties

Methyl 5-bromo-1H-pyrrole-2-carboxylate is a white to off-white solid.[1] Its chemical
structure features a pyrrole ring brominated at the 5-position with a methyl carboxylate group at
the 2-position. This arrangement of functional groups makes it a versatile building block in
organic synthesis. The quantitative properties of this compound are summarized in the table
below.
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Property Value Source

CAS Number 934-07-6 [21[3114]
Molecular Formula CeHeBrNO2 [21[31[4]
Molecular Weight 204.02 g/mol [31[5]

Melting Point 101-103 °C ChemicalBook

Boiling Point (Predicted)

290.5+20.0 °C

ChemicalBook

Density (Predicted)

1.674 + 0.06 g/cm?3

ChemicalBook

pKa (Predicted) 14.18 + 0.50 [3]

Appearance White to off-white solid [1]
ZYBOXSDTMZRWBC-

InChl Key [3]
UHFFFAOYSA-N

SMILES COC(=0)clccc(Br)[nH]1 [2]

Synthesis of Methyl 5-bromo-1H-pyrrole-2-

carboxylate

The synthesis of Methyl 5-bromo-1H-pyrrole-2-carboxylate can be achieved through the

bromination of Methyl 1H-pyrrole-2-carboxylate. A general laboratory-scale protocol is detailed

below.

Experimental Protocol: Bromination of Methyl 1H-
pyrrole-2-carboxylate

Materials:

e Methyl 1H-pyrrole-2-carboxylate

e N-Bromosuccinimide (NBS)

o Tetrahydrofuran (THF), anhydrous
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e Methanol (MeOH), anhydrous

o Ethyl acetate

e Petroleum ether

« Silica gel for column chromatography

¢ Round-bottom flask

e Magnetic stirrer

e |ce bath

Rotary evaporator

Procedure:

¢ In a round-bottom flask, dissolve Methyl 1H-pyrrole-2-carboxylate (10 g, 80 mmol) in a
solvent mixture of 800 mL of tetrahydrofuran (THF) and 400 mL of methanol (MeOH).[1]

e Cool the reaction mixture to 0 °C using an ice bath.[1]

o While maintaining the temperature at 0 °C, add N-bromosuccinimide (NBS; 15 g, 84 mmol)
portion-wise over a period of 1.5 hours.[1]

 After the addition of NBS is complete, continue to stir the reaction mixture at 0 °C for an
additional 2 hours.[1]

o Monitor the reaction progress using a suitable technique (e.g., TLC or LC-MS).

o Upon completion of the reaction, concentrate the mixture under reduced pressure using a
rotary evaporator to remove the solvents.[1]

» Purify the resulting crude product by silica gel column chromatography, using an eluent of
2% ethyl acetate in petroleum ether.[1]
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o Combine the fractions containing the desired product and concentrate under reduced
pressure to yield Methyl 5-bromo-1H-pyrrole-2-carboxylate as a white solid.[1] The
reported yield for this procedure is approximately 26%.[1]
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Synthesis Workflow for Methyl 5-bromo-1H-pyrrole-2-carboxylate
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Safety Information

Methyl 5-bromo-1H-pyrrole-2-carboxylate should be handled with appropriate safety
precautions in a well-ventilated laboratory fume hood. Personal protective equipment, including
safety goggles, gloves, and a lab coat, should be worn.

GHS Hazard Statements:
e H315: Causes skin irritation.[5]
o H319: Causes serious eye irritation.[5]

o H335: May cause respiratory irritation.[5]

Biological and Pharmacological Context

While specific biological targets and signaling pathway interactions for Methyl 5-bromo-1H-
pyrrole-2-carboxylate are not well-defined in the available literature, the pyrrole scaffold is a
prominent feature in numerous biologically active compounds.[6] Derivatives of pyrrole have
been extensively investigated and developed for a wide range of therapeutic applications,
including as antibacterial, antifungal, anticancer, and anti-inflammatory agents.[6][7]

The presence of a bromine atom and a methyl carboxylate group on the pyrrole ring of Methyl
5-bromo-1H-pyrrole-2-carboxylate makes it a key intermediate for the synthesis of more
complex molecules with potential biological activities.[2] For instance, the carboxylic acid
derivative, 5-bromo-1H-pyrrole-2-carboxylic acid, has been explored as a building block for
novel antibacterial and anticancer agents.[8] Furthermore, various pyrrole derivatives have
been shown to exhibit their therapeutic effects through mechanisms such as enzyme inhibition
and disruption of cellular processes.

Given its structural features, Methyl 5-bromo-1H-pyrrole-2-carboxylate serves as a valuable
starting material for the generation of compound libraries for high-throughput screening to
identify novel bioactive molecules.
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Conceptual Workflow for Biological Activity Screening
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Conclusion

Methyl 5-bromo-1H-pyrrole-2-carboxylate is a readily synthesizable chemical intermediate
with significant potential in the field of drug discovery and development. Its utility as a scaffold
for the creation of diverse molecular libraries makes it a valuable tool for identifying novel
therapeutic agents. While its own biological profile is not extensively characterized, the well-
established importance of the pyrrole moiety in medicinal chemistry suggests that derivatives of
this compound are promising candidates for future research and development efforts. This
guide provides foundational information to support the use of Methyl 5-bromo-1H-pyrrole-2-
carboxylate in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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